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Compound of Interest

Compound Name: BMS-986187

Cat. No.: B15620355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-986187 is a potent and selective positive allosteric modulator (PAM) of the delta-opioid

receptor (DOR) and has also been found to act as a PAM at the kappa-opioid receptor (KOR).

[1] As a PAM, it enhances the affinity and/or efficacy of endogenous and exogenous agonists at

these receptors. BMS-986187 has been identified as a G protein-biased allosteric agonist,

showing preferential activation of G protein signaling over β-arrestin recruitment.[2][3] This

profile makes it a valuable tool for studying opioid receptor pharmacology and a potential

therapeutic candidate for various conditions, including pain and depression.[3]

These application notes provide comprehensive guidance on the recommended solvents,

solubility, and detailed protocols for the preparation of BMS-986187 solutions for both in vitro

and in vivo research applications.

Physicochemical Properties
A summary of the key physicochemical properties of BMS-986187 is provided in the table

below.
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Property Value Reference

Molecular Formula C₃₁H₃₄O₄ [1][4]

Molecular Weight 470.6 g/mol [4]

CAS Number 684238-37-7 [1]

Appearance White to off-white solid [5]

Solubility Data
The solubility of BMS-986187 in various solvents is summarized in the table below. It is crucial

to note that the solubility can be affected by factors such as temperature, pH, and the purity of

the compound and solvents.

Solvent Concentration Remarks Reference

DMSO
≥ 10.62 mM (≥ 5

mg/mL)

Ultrasonic and

warming to 60°C may

be required. Use

freshly opened DMSO

as it is hygroscopic.

[5]

20 mM (9.41 mg/mL)

10.02 mM (4.72

mg/mL)

Sonication is

recommended.
[4]

Ethanol Slightly soluble

DMF Soluble

PBS Insoluble
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For most in vitro cell-based assays, dimethyl sulfoxide (DMSO) is the recommended solvent for

preparing a high-concentration stock solution of BMS-986187.

Materials:

BMS-986187 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Sonicator (optional, but recommended)

Water bath (optional)

Protocol for Preparing a 10 mM DMSO Stock Solution:

Weighing: Accurately weigh the desired amount of BMS-986187 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

4.706 mg of BMS-986187.

Solvent Addition: Add the calculated volume of high-purity DMSO to the tube. For 4.706 mg

of BMS-986187, add 1 mL of DMSO.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the tube in a water bath sonicator for 5-10

minutes.[4]

Gentle warming in a water bath up to 60°C can also aid dissolution.[5] Ensure the tube is

tightly capped to prevent solvent evaporation.
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Storage: Once fully dissolved, the stock solution should be aliquoted into smaller volumes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1

month) or -80°C for long-term storage (up to 6 months), protected from light.[5]

Preparation of Working Solutions for Specific Assays:

From the 10 mM stock solution, serial dilutions can be made to prepare working solutions for

various in vitro assays. The final concentration of DMSO in the assay should be kept low

(typically ≤ 0.1%) to avoid solvent-induced artifacts.

GTPγS Binding Assays: Prepare working solutions by diluting the 10 mM stock solution in

the assay buffer. The final concentrations of BMS-986187 will depend on the experimental

design, but a typical range to test its activity as a PAM or allosteric agonist would be from 1

nM to 100 µM.[5]

β-Arrestin Recruitment Assays: Similar to the GTPγS assay, dilute the stock solution to the

desired concentrations in the appropriate cell culture medium or assay buffer. A wide

concentration range should be tested to characterize the dose-response relationship.[2]

ERK Phosphorylation Assays: Prepare working solutions by diluting the stock solution in

serum-free medium before stimulating the cells. The final DMSO concentration should be

carefully controlled across all conditions.
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In Vitro Application In Vivo Application

Start: BMS-986187 Powder

Accurately weigh powder

Dissolve in appropriate solvent

Solvent: High-purity DMSO Vehicle: e.g., DMSO, PEG300, Tween 80, Saline

Aliquot and store at -20°C or -80°C

Prepare 10 mM Stock Solution

Prepare working solutions in assay buffer/medium

Perform in vitro assay (e.g., GTPγS, β-arrestin, ERK)

Prepare formulation for injection

Administer to animal model

Conduct in vivo study

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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